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Compound of Interest

Compound Name: 2,4-Dimethoxyphenylboronic acid

Cat. No.: B151847

A Comprehensive Analysis of 2,4-
Dimethoxyphenylboronic Acid

This document provides a detailed overview of the fundamental physicochemical properties of
2,4-Dimethoxyphenylboronic acid, a compound of significant interest in organic synthesis
and medicinal chemistry. The information presented herein is intended for researchers,
scientists, and professionals engaged in drug development and related fields.

Core Physicochemical Data

The essential molecular properties of 2,4-Dimethoxyphenylboronic acid are summarized in
the table below. These values are fundamental for stoichiometric calculations, analytical
characterization, and the design of synthetic protocols.

Property Value

Molecular Formula C8H11BOA4[1]

Linear Formula (CH30)2C6H3B(0OH)2
Molecular Weight 181.98 g/mol [1]

CAS Number 133730-34-4[1]
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Experimental Considerations

The determination of the molecular weight and formula of 2,4-Dimethoxyphenylboronic acid
is typically achieved through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) provides a highly accurate
measurement of the mass-to-charge ratio of the molecular ion, allowing for the determination of
the exact mass and confirmation of the elemental composition.

Elemental Analysis: Combustion analysis is employed to determine the percentage
composition of carbon, hydrogen, and other elements present in the compound. These
experimental percentages are then compared with the theoretical values calculated from the
proposed chemical formula to establish its validity.

Due to the fundamental and widely accepted nature of the molecular weight and formula of 2,4-
Dimethoxyphenylboronic acid, detailed experimental protocols for their initial determination
are not extensively published in contemporary literature. The values presented are consistently
reported across major chemical databases and suppliers.

Logical Representation of Compound Identity

The identity of a chemical compound is established through a logical hierarchy of its
fundamental properties. The molecular formula provides the elemental composition, while the
molecular weight offers a macroscopic measure of this composition. The structural formula, in
turn, defines the specific arrangement of these atoms, which ultimately dictates the
compound's chemical and physical behavior.

Calculates to Molecular Weight

(181.98 g/mol)

Elemental Composition Determines Molecular Formula
(C,H, B, O) (C8H11BO4) +

Defines Chemical Structure
(2,4-Dimethoxyphenylboronic acid)
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Caption: Logical relationship between the elemental composition, molecular formula, molecular
weight, and chemical structure of 2,4-Dimethoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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